Cas no 2680729-63-7 (2-Acetyl-7-fluoro-1,2,3,4-tetrahydroisoquinoline-5-carboxylic acid)

• Product Name: 2-Acetyl-7-fluoro-1,2,3,4-tetrahydroisoquinoline-5-carboxylic acid
• CAS No: 2680729-63-7
• MF: C₁₂H₁₂FNO₃
• MW: 237.226986885071
• CID: 5652780
• PubChem ID: 165910493
• Update Time: 2025-05-23

2-Acetyl-7-fluoro-1,2,3,4-tetrahydroisoquinoline-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28276317
• 2680729-63-7
• 2-acetyl-7-fluoro-1,2,3,4-tetrahydroisoquinoline-5-carboxylic acid
• 2-Acetyl-7-fluoro-1,2,3,4-tetrahydroisoquinoline-5-carboxylic acid

• Inchi： 1S/C12H12FNO3/c1-7(15)14-3-2-10-8(6-14)4-9(13)5-11(10)12(16)17/h4-5H,2-3,6H2,1H3,(H,16,17)
• InChI Key： DDYGDDFEBIBECB-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)O)C2=C(C=1)CN(C(C)=O)CC2

Computed Properties

• Exact Mass: 237.08012141g/mol
• Monoisotopic Mass: 237.08012141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 57.6Ų

Additional information on 2-Acetyl-7-fluoro-1,2,3,4-tetrahydroisoquinoline-5-carboxylic acid

Introduction to 2-Acetyl-7-fluoro-1,2,3,4-tetrahydroisoquinoline-5-carboxylic acid (CAS No. 2680729-63-7)

2-Acetyl-7-fluoro-1,2,3,4-tetrahydroisoquinoline-5-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 2680729-63-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the tetrahydroisoquinoline class, a structural motif well-documented for its pharmacological relevance and biological activity. The presence of both acetyl and fluoro substituents in its molecular framework imparts unique chemical properties that make it a promising candidate for further research and development.

The molecular structure of 2-Acetyl-7-fluoro-1,2,3,4-tetrahydroisoquinoline-5-carboxylic acid consists of a fused benzene and piperidine ring system, with the acetyl group attached to the 2-position and a fluorine atom at the 7-position. This specific arrangement enhances its potential as a scaffold for drug discovery. The tetrahydroisoquinoline core is particularly noteworthy due to its structural similarity to several natural alkaloids and bioactive molecules that have demonstrated therapeutic efficacy in various diseases.

In recent years, there has been a surge in research focused on developing novel tetrahydroisoquinoline derivatives with enhanced pharmacological profiles. The introduction of fluorine atoms into heterocyclic compounds is a well-established strategy to modulate metabolic stability, binding affinity, and overall biological activity. The fluorine atom in 2-Acetyl-7-fluoro-1,2,3,4-tetrahydroisoquinoline-5-carboxylic acid is strategically positioned to influence electronic properties and intermolecular interactions, making it an attractive moiety for medicinal chemists.

The acetyl group at the 2-position serves as an important functional handle for further chemical modifications. This allows for the exploration of diverse derivatives through techniques such as esterification, amidation, or alkylation. Such modifications can be tailored to optimize solubility, bioavailability, and target specificity. The carboxylic acid moiety at the 5-position provides another site for derivatization, enabling the synthesis of salts or esters that may improve pharmacokinetic properties.

Current research in the field of tetrahydroisoquinoline derivatives has highlighted their potential in addressing neurological disorders such as Parkinson’s disease and Alzheimer’s disease. The structural features of 2-Acetyl-7-fluoro-1,2,3,4-tetrahydroisoquinoline-5-carboxylic acid align well with known pharmacophores that interact with neurotransmitter receptors and enzymes. Preliminary studies suggest that this compound may exhibit inhibitory effects on enzymes like monoamine oxidase (MAO) or catechol-O-methyltransferase (COMT), which are implicated in the pathogenesis of these neurodegenerative conditions.

Moreover, the fluorine substituent has been shown to enhance binding affinity to certain biological targets due to its ability to participate in halogen bonding interactions. This can lead to more potent and selective drug candidates. In addition to neurological applications, there is growing interest in exploring the antimicrobial and anti-inflammatory properties of tetrahydroisoquinoline derivatives. The unique electronic environment created by the acetyl and fluoro groups may enable 2-Acetyl-7-fluoro-1,2,3,4-tetrahydroisoquinoline-5-carboxylic acid to interact with bacterial enzymes or inflammatory pathways differently from existing therapeutic agents.

The synthesis of 2-Acetyl-7-fluoro-1,2,3,4-tetrahydroisoquinoline-5-carboxylic acid involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Key synthetic steps typically include condensation reactions to form the tetrahydroisoquinoline core followed by functional group interconversions such as fluorination and acetylation. Advances in synthetic methodologies have enabled more efficient routes to complex heterocycles like this one.

In conclusion,2-Acetyl-7-fluoro-1,2,3,4-tetrahydroisoquinoline-5-carboxylic acid (CAS No. 2680729-63-7) represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of substituents makes it a valuable scaffold for developing novel therapeutics targeting neurological disorders among other conditions. As research continues to uncover new applications for tetrahydroisoquinoline derivatives, this compound is poised to play an important role in future drug discovery efforts.